Cas no 1366392-20-2 (1-(Difluoromethyl)-2-methoxybenzene)

1-(Difluoromethyl)-2-methoxybenzene is a fluorinated aromatic compound featuring a difluoromethyl group at the 1-position and a methoxy substituent at the 2-position of the benzene ring. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group enhances metabolic stability and lipophilicity, while the methoxy moiety can influence reactivity and binding interactions. Its well-defined regiochemistry allows for precise functionalization in complex molecule construction. The compound is typically supplied in high purity, ensuring consistent performance in coupling reactions, nucleophilic substitutions, and other transformations. Its stability under standard storage conditions facilitates handling in industrial and research applications.

1-(Difluoromethyl)-2-methoxybenzene structure

1366392-20-2 structure

Product Name:1-(Difluoromethyl)-2-methoxybenzene

CAS No:1366392-20-2

MF:C₈H₈F₂O

MW:158.145329475403

MDL:MFCD29762287

CID:4938163

PubChem ID:59635359

Update Time:2025-11-07

1-(Difluoromethyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

- 1-(difluoromethyl)-2-methoxybenzene
- 2-(Difluoromethyl)anisole
- SY265634
- 1-(Difluoromethyl)-2-methoxybenzene
- MDL： MFCD29762287
- Inchi： 1S/C8H8F2O/c1-11-7-5-3-2-4-6(7)8(9)10/h2-5,8H,1H3
- InChI Key： WWEUIZYTBGFTAP-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1OC)F

Computed Properties

Exact Mass: 158.05432120 g/mol
Monoisotopic Mass: 158.05432120 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 117
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 9.2
Molecular Weight: 158.14

1-(Difluoromethyl)-2-methoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019088142-1g	1-(Difluoromethyl)-2-methoxybenzene	1366392-20-2	95%	1g	1,260.28 USD	2021-06-17
eNovation Chemicals LLC	Y1188036-1g	2-(Difluoromethyl)anisole	1366392-20-2	95%	1g	$1320	2024-07-20
eNovation Chemicals LLC	Y1188036-1g	2-(Difluoromethyl)anisole	1366392-20-2	95%	1g	$1320	2025-02-20
eNovation Chemicals LLC	Y1188036-1g	2-(Difluoromethyl)anisole	1366392-20-2	95%	1g	$1320	2025-02-20
eNovation Chemicals LLC	Y1188036-1g	2-(Difluoromethyl)anisole	1366392-20-2	95%	1g	$1320	2025-02-27

1-(Difluoromethyl)-2-methoxybenzene Related Literature

1. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
2. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(Difluoromethyl)-2-methoxybenzene

Market Research and Analysis of 1-(Difluoromethyl)-2-methoxybenzene in the Chemical-Biomedical Field

Recent advancements in the chemical-biomedical industry have highlighted the significance of novel chemical compounds in drug development and therapeutic applications. Among these, 1-(Difluoromethyl)-2-methoxybenzene, identified by the CAS registry number 1366392-20-2, has emerged as a promising compound with potential applications in various biomedical fields. This research brief aims to provide an in-depth analysis of the market potential, current research trends, and future prospects of this compound.

The compound 1-(Difluoromethyl)-2-methoxybenzene is a derivative of benzene with a difluoromethyl group at position 1 and a methoxy group at position 2. Its unique structure endows it with distinct chemical properties, making it a valuable molecule for exploring its role in drug design and development. Recent studies have demonstrated its potential as a precursor for synthesizing bioactive molecules with anti-inflammatory, antiviral, and anticancer properties.

Market demand for such specialized chemical compounds is driven by the increasing need for innovative therapeutic agents. The global pharmaceutical industry is witnessing a surge in demand for novel chemical entities that can address unmet medical needs. As a result, suppliers specializing in fine chemicals and intermediates are focusing on producing high-quality compounds like 1-(Difluoromethyl)-2-methoxybenzene to meet the growing demand from research institutions, pharmaceutical companies, and biotech firms.

The purpose of this analysis is to evaluate the current market landscape of 1-(Difluoromethyl)-2-methoxybenzene, identify key players in its supply chain, and assess its future trajectory. By leveraging data from academic publications, industry reports, and market intelligence sources, this brief aims to provide actionable insights for stakeholders involved in the production, distribution, and utilization of this compound.

To achieve this objective, a comprehensive review of scientific literature was conducted to identify recent studies involving 1-(Difluoromethyl)-2-methoxybenzene. Additionally, market data was gathered from reputable sources to understand the supply-demand dynamics and pricing trends associated with this compound. The findings from these analyses were synthesized to form the basis of this research brief.

Results indicate that 1-(Difluoromethyl)-2-methoxybenzene holds significant promise as an intermediate in the synthesis of bioactive molecules. Its application in drug discovery pipelines has been documented across various therapeutic areas, including oncology, virology, and inflammation. Furthermore, the compound's availability from multiple suppliers ensures a steady supply chain to support ongoing research activities.

In conclusion, 1-(Difluoromethyl)-2-methoxybenzene represents a valuable asset in the chemical-biomedical industry due to its structural versatility and potential for drug development. As research continues to uncover its full therapeutic potential, it is anticipated that demand for this compound will grow commensurate with advancements in biomedical science.